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Compound of Interest

Compound Name:
Ethyl 1,4-dioxaspiro[4.5]decane-8-

carboxylate

Cat. No.: B138826 Get Quote

Disclaimer: The provided CAS number, 1489-97-0, corresponds to Ethyl 1,4-
dioxaspiro[4.5]decane-8-carboxylate, a chemical intermediate. Based on the request for

information pertinent to drug development professionals, including signaling pathways, this

guide focuses on the biguanide class of compounds, which are clinically significant and align

with the contextual requirements of the prompt. It is presumed that the provided CAS number

was an error.

This technical guide provides a comprehensive overview of the core physicochemical

properties, synthetic methodologies, and relevant signaling pathways of biguanides, a class of

drugs with significant therapeutic applications, including the widely used anti-diabetic

medication, metformin.

Physicochemical Properties of Representative
Biguanides
Biguanides are characterized by a core structure of two linked guanidine moieties.[1][2] They

are typically colorless solids that are highly soluble in water, forming strongly basic solutions.[2]

The physicochemical properties of three common biguanides are summarized below.
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Property Metformin Phenformin Buformin

Molecular Formula C4H11N5 C10H15N5 C6H15N5

Molecular Weight (

g/mol )
129.16 205.26 157.22

pKa 12.4[3] - -

logP -1.43[3][4] -0.84[4] -

Melting Point (°C) 223-226 175-178 172-174

Solubility

Freely soluble in

water, slightly soluble

in ethanol, practically

insoluble in acetone

and ether.[3]

- -

Experimental Protocols
A common and efficient method for the synthesis of biguanide derivatives is the reaction of a

primary amine with dicyandiamide.[5] Microwave-assisted synthesis has been shown to be an

effective approach, offering shorter reaction times and often higher yields.[6]

Protocol 1: Microwave-Assisted Synthesis of N'-substituted Biguanide Dihydrochloride

This protocol describes a general procedure for the synthesis of a biguanide, analogous to the

preparation of phenformin.[5]

Materials:

Primary amine (e.g., 2-Phenylethylamine)

Dicyandiamide

Trimethylsilyl chloride (TMSCl)

Dry Acetonitrile (CH3CN)
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Isopropyl alcohol (iPrOH)

Microwave reactor

Procedure:

To a solution of dicyandiamide (1.0 equivalent) in dry acetonitrile, add the desired primary

amine (1.0 equivalent).

Add trimethylsilyl chloride (2.2 equivalents) to the mixture.

Seal the reaction vessel and place it in the microwave reactor.

Irradiate the mixture with microwaves at a temperature of 130-150 °C for 10-15 minutes.

After the reaction is complete, cool the vessel to room temperature.

The resulting precipitate, the biguanide dihydrochloride, is collected by filtration.

Wash the product with cold isopropyl alcohol and dry under vacuum.

The synthesized biguanide derivatives are typically characterized using a variety of

spectroscopic and analytical techniques.

Protocol 2: Spectroscopic and Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy are used to elucidate the structure of the synthesized

biguanide.

¹H NMR: The proton NMR spectrum will show characteristic signals for the protons in the

molecule, allowing for the confirmation of the substitution pattern.

¹³C NMR: The carbon NMR spectrum will display peaks corresponding to the different

carbon environments in the biguanide structure. The carbon atoms of the biguanide core

typically appear in the range of 158-162 ppm.[1]

Fourier-Transform Infrared (FTIR) Spectroscopy:
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FTIR spectroscopy is employed to identify the functional groups present in the molecule.

Characteristic absorption bands for N-H, C=N, and C-N bonds will be observed, confirming

the biguanide structure.[7]

Mass Spectrometry (MS):

Mass spectrometry is used to determine the molecular weight of the synthesized

compound and to confirm its elemental composition through high-resolution mass

spectrometry (HRMS).

X-ray Crystallography:

Single-crystal X-ray diffraction can be used to determine the precise three-dimensional

structure of the biguanide salt, providing detailed information on bond lengths and angles.

[7][8]

Mandatory Visualizations
The following diagram illustrates a general workflow for the synthesis and characterization of

biguanide derivatives.
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Caption: General workflow for the synthesis and characterization of biguanides.

Biguanides, such as metformin, are known to exert their effects through the activation of AMP-

activated protein kinase (AMPK) and subsequent inhibition of the mammalian target of

rapamycin complex 1 (mTORC1) signaling pathway.[9][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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